Cas no 1806053-80-4 (Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806053-80-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4873859
• Update Time: 2025-07-15

Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-7(16)3-5-2-6(4-14)9(11)15-8(5)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： WAKUKYOSOOCHBV-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(CC(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate

Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806053-80-4): A Comprehensive Overview

Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806053-80-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aminomethyl and difluoromethyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate involve sophisticated organic chemistry techniques. The presence of the chloro group at the 2-position and the difluoromethyl group at the 6-position enhances the electrophilicity and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The aminomethyl side chain provides a nucleophilic site for further functionalization, enabling the construction of intricate molecular frameworks.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate has been explored in various preclinical studies for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural flexibility to develop novel inhibitors targeting enzymes such as kinases and proteases. For instance, derivatives of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to fine-tune the pharmacophore by introducing additional substituents or modifying existing ones makes this compound a versatile tool for drug discovery.

The pharmacokinetic properties of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate have also been thoroughly investigated. Studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. The presence of polar functional groups such as the carboxylate moiety and the amine side chain contributes to its solubility profile, while the lipophilic nature of the difluoromethyl group enhances membrane permeability.

In addition to its role as an intermediate in drug synthesis, Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate has been studied for its potential applications in agrochemicals. Pyridine derivatives are known to exhibit herbicidal and fungicidal properties, and this compound shows promise as a precursor for developing new crop protection agents. The structural motifs present in this molecule can be modified to improve efficacy against resistant strains of weeds and fungi while maintaining environmental safety.

The latest advancements in computational chemistry have further enhanced the understanding of Methyl 3-(aminomethy)-2-chloro-6-(difluoromethy)pyridine-5-acetate's reactivity and interactions. Molecular modeling studies have revealed insights into how different substituents influence binding affinity and selectivity. These findings have guided researchers in designing more potent analogs with improved pharmacological profiles. The integration of machine learning algorithms has also enabled high-throughput virtual screening, accelerating the identification of lead compounds derived from this scaffold.

The industrial production of Methyl 3-(aminomethy)-2-chloro-6-(difluoromet-hyl)pyridine-5-acetate involves multi-step synthetic routes that require precise control over reaction conditions. Advances in green chemistry principles have led to the development of more sustainable manufacturing processes, minimizing waste generation and energy consumption. Catalytic methods have been particularly effective in improving yields and reducing byproduct formation, aligning with global efforts to promote environmentally friendly practices.

The regulatory landscape for Methyl 3-(aminomethy)-2-chloro-6-(difluoromet-hyl)pyridine-5-acetate is continually evolving to ensure safety and efficacy across different applications. Regulatory agencies require comprehensive data on chemical stability, toxicity profiles, and environmental impact before approving new uses for such compounds. Collaborative efforts between academia and industry are essential to meet these stringent requirements while fostering innovation in drug development.

In conclusion, Methyl 3-(aminomethy)-2-chloro-6-(difluoromet-hyl)pyridine-5-acetate (CAS No. 1806053-80-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its favorable physicochemical properties enhance its suitability for various applications. Continued research into this compound will undoubtedly yield new insights and advancements across multiple scientific disciplines.